Cas no 53668-58-9 (Cyclobutanol, 1-(2-phenylethyl)-)
53668-58-9 structure
Product Name:Cyclobutanol, 1-(2-phenylethyl)-
CAS No:53668-58-9
MF:C12H16O
MW:176.254843711853
CID:1587637
Update Time:2024-09-13
Cyclobutanol, 1-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Cyclobutanol, 1-(2-phenylethyl)-
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- Inchi: 1S/C12H16O/c13-12(8-4-9-12)10-7-11-5-2-1-3-6-11/h1-3,5-6,13H,4,7-10H2
- InChI Key: WTDAISLPVQUBCK-UHFFFAOYSA-N
- SMILES: C1(CCC2=CC=CC=C2)(O)CCC1
Computed Properties
- Exact Mass: 176.12018
Experimental Properties
- Density: 1.070±0.06 g/cm3(Predicted)
- Boiling Point: 280.4±9.0 °C(Predicted)
- PSA: 20.23
- pka: 15.17±0.20(Predicted)
Cyclobutanol, 1-(2-phenylethyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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